BENGHE Foundational & Exploratory

Check Availability & Pricing

6-Chloropyridin-3-amine: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Chloropyridin-3-amine

Cat. No.: B041692

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Chloropyridin-3-
amine, a chemical intermediate used in pharmaceutical and scientific research. Adherence to
these guidelines is crucial for minimizing risks and ensuring a safe laboratory environment.

Chemical Identification and Properties

This section details the fundamental physical and chemical properties of 6-Chloropyridin-3-
amine.
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Property

Value

Source

Chemical Name

6-Chloropyridin-3-amine

ChemScene[1]

3-Amino-6-chloropyridine, 5-

Synonyms Amino-2-chloropyridine ECHEMI[2], ChemicalBookK[3]
CAS Number 5350-93-6 ChemScene([1]
Molecular Formula CsHsCIN2 ChemScene[1]
Molecular Weight 128.56 g/mol ChemScene[1]
Appearance Brown to reddish-brown solid ChemScenel[1]
Purity (HPLC) >97.25% ChemScene[1]
Storage Conditions 2-8°C, protect from light ChemScene[1]

Hazard Identification and Classification

6-Chloropyridin-3-amine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation
Specific target organ toxicity — H335: May cause respiratory
Category 3

single exposure

irritation
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Note: Classifications for a similar compound, N-butyl-6-chloropyridin-3-amine, were also
considered in the absence of complete data for the primary compound.[4]

Signal Word: Danger
Hazard Pictograms:
o Skull and Crossbones (Acute Toxicity)

o Exclamation Mark (Skin/Eye Irritation, Respiratory Irritation)

Precautionary Measures and Personal Protective
Equipment (PPE)

Strict adherence to the following precautionary statements is mandatory when handling 6-
Chloropyridin-3-amine.[2][4]
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Precautionary Code

Statement

Avoid breathing

P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash hands and skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Immediately call a POISON
P301+P310 o

CENTER or doctor/physician.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.

Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.

Recommended Personal Protective Equipment (PPE)

The following PPE is required for handling 6-Chloropyridin-3-amine:
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PPE Type Specification

Tightly fitting safety goggles with side-shields

Eye/Face Protection )
conforming to EN 166 (EU) or NIOSH (US).[2]

Compatible chemical-resistant gloves (inspect
Skin Protection before use). Fire/flame resistant and impervious
clothing.[2]

Government-approved respirator if exposure

Respiratory Protection limits are exceeded or irritation is experienced.

[2]14]

) Protective clothing and boots as required by the
Body Protection o
situation.[4]

Safe Handling and Storage Protocols
Handling

o Handle in a well-ventilated place, preferably under a chemical fume hood.[2][5]
e Avoid formation of dust and aerosols.[2]

e Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe vapor or dust.[4]

o Use non-sparking tools to prevent electrostatic discharge.[2]

e Wash hands thoroughly after handling.[4]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Keep away from heat, sparks, open flames, and hot surfaces.[5]

o Store apart from incompatible materials such as strong oxidizing agents.[5]
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 Store locked up.[4]

Emergency Procedures
First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention

immediately.[2]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[2][4]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing and seek medical

attention.[5]

Ingestion

If swallowed, rinse mouth with water. Do NOT
induce vomiting. Immediately call a POISON
CENTER or doctor/physician.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

sand.[3][4]

o Specific Hazards: May emit toxic fumes under fire conditions.[4]

o Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to

prevent contact with skin and eyes.[3]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
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areas.[2][3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[2]

o Containment and Cleanup: Collect and arrange for disposal. Keep in suitable, closed
containers for disposal. Use spark-proof tools and explosion-proof equipment. Ventilate the
area and wash the spill site after material pickup is complete.[2][5]

Experimental Workflow: Accidental Spill Response

The following diagram outlines the logical workflow for responding to an accidental spill of 6-
Chloropyridin-3-amine.
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Initial Response

Evacuate Immediate Area

\

Ensure Adequate Ventilation

A4

Remove Ignition Sources

Containment & Cleanup

Don Appropriate PPE

Y

Contain Spill with Inert Material

\

Collect Spilled Material
(Use non-sparking tools)

Y

Place in Closed Container for Disposal

Decontamination

Decontaminate Spill Area

A4

Decontaminate/Dispose of PPE

Final |Steps
\

Dispose of Waste
(Follow Regulations)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling accidental spills of 6-Chloropyridin-3-amine.
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Toxicity Data

Quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%) for 6-Chloropyridin-3-amine are not readily available in the consulted
safety data sheets.[2][3][5] The substance should be handled as if it is highly toxic based on its
GHS classification.

Disposal Considerations

Dispose of 6-Chloropyridin-3-amine and its container in accordance with all applicable local,
regional, national, and international regulations.[4] Do not discharge into the environment.[2]
Adhered or collected material should be promptly disposed of.[3]

Disclaimer: This guide is intended for informational purposes only and is based on publicly
available safety data sheets. It is not a substitute for a comprehensive risk assessment by
qualified professionals. Always consult the most current Safety Data Sheet (SDS) from your
supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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